1,2-Benzenediol, 4-(1,2,5,6-tetrahydro-1-propyl-3-pyridinyl)-, hydrobromide

• CAS No.: 83010-40-6
• Molecular Formula: C14H20BrNO2
• Molecular Weight: 314.22 g/mol
• IUPAC Name: 4-(1-propyl-3,6-dihydro-2H-pyridin-5-yl)benzene-1,2-diol;hydrobromide
• InChI: InChI=1S/C14H19NO2.BrH/c1-2-7-15-8-3-4-12(10-15)11-5-6-13(16)14(17)9-11;/h4-6,9,16-17H,2-3,7-8,10H2,1H3;1H
• InChI Key: YKPSFESDRPWOMT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC=C(C1)C2=CC(=C(C=C2)O)O.Br

Description

1,2-Benzenediol, 4-(1,2,5,6-tetrahydro-1-propyl-3-pyridinyl)-, hydrobromide is a useful research compound. Its molecular formula is C14H20BrNO2 and its molecular weight is 314.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.4 ml of boron tribromide in 33 ml of methylene chloride was added dropwise over 15 minutes at 0° to 5° C. under an inert atmosphere to a mixture of 6.68 g of the product of Step A in 67 ml of methylene chloride and the mixture was stirred at 0° C. for 7 hours. Then, 1.35 ml of water were added thereto dropwise and the mixture was evaporated to dryness under reduced pressure. The residue was taken up in 30 ml of hot ethanol and the solution was filtered. Crystallization was induced and the filtrate was iced for 16 hours and then vacuum filtered. The product was washed with ethanol and dried under reduced pressure to obtain 3.33 g of 4-(1-propyl-1,2,5,6-tetrahydropyridin-3-yl)-benzene-1,2-diol hydrobromide which melted at 175° C. after crystallization from ethanol.